N-(2-bromo-4-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide
Overview
Description
N-(2-bromo-4-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide, also known as BRD0705, is a small molecule compound that has gained attention in recent years due to its potential therapeutic applications. It belongs to the class of bromodomain and extra-terminal (BET) inhibitors, which have been shown to have anti-cancer and anti-inflammatory properties.
Scientific Research Applications
Environmental Fate and Behavior of 2,4-D Herbicides
2,4-Dichlorophenoxyacetic acid (2,4-D), a compound related to "N-(2-bromo-4-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide" in terms of its phenoxy group, is widely used in agriculture to control weeds. The environmental impact, fate, and biodegradation of 2,4-D have been extensively studied. It's known that 2,4-D can persist in the environment, affecting non-target species and ecosystems. Research suggests that microbial degradation plays a crucial role in mitigating its environmental impact, highlighting the importance of understanding microbial interactions with such compounds for bioremediation efforts (Islam et al., 2017).
Sorption to Soil and Organic Matter
Studies on phenoxy herbicides, including 2,4-D, demonstrate their sorption behaviors in soil and their interaction with organic matter and minerals. This is critical for predicting the mobility and persistence of such compounds in the environment. Understanding these interactions helps in assessing environmental risk and formulating strategies for contamination prevention and remediation (Werner et al., 2012).
Biodegradation and Environmental Impact
Biodegradation by microorganisms is a key mechanism for the removal of phenoxy herbicides from the environment. Studies on the microbial degradation of 2,4-D and its analogs provide insights into potential bioremediation strategies. This area of research is crucial for developing methods to reduce the environmental impact of such chemicals, highlighting the role of specific microbial communities in degrading contaminants and restoring ecosystems (Magnoli et al., 2020).
Analysis of Global Research Trends
A scientometric review analyzing global research trends on 2,4-D herbicide toxicity underscores the growing body of knowledge on the toxicological impacts of such chemicals. This review indicates a significant focus on understanding the environmental and health implications of 2,4-D, pointing toward a concerted effort in the scientific community to address potential risks associated with its use (Zuanazzi et al., 2020).
Properties
IUPAC Name |
N-(2-bromo-4-methylphenyl)-4-(2,4-dichlorophenoxy)butanamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16BrCl2NO2/c1-11-4-6-15(13(18)9-11)21-17(22)3-2-8-23-16-7-5-12(19)10-14(16)20/h4-7,9-10H,2-3,8H2,1H3,(H,21,22) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGBESCIAYHCIK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)CCCOC2=C(C=C(C=C2)Cl)Cl)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16BrCl2NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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